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Compound of Interest

Compound Name: 10-Hydroxyoleuropein

Cat. No.: B1233109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Hydroxyoleuropein is a naturally occurring secoiridoid, a class of compounds known for

their diverse biological activities. A derivative of the more abundant oleuropein, 10-
Hydroxyoleuropein is found in various plant species, including those of the Ligustrum genus.

[1][2] This technical guide provides a comprehensive overview of the physicochemical

properties of 10-Hydroxyoleuropein, detailed experimental protocols for its study, and an

exploration of its potential biological significance, with a focus on its antioxidant and anti-

inflammatory properties.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 10-Hydroxyoleuropein is

fundamental for its isolation, characterization, and application in research and drug

development. Key data points are summarized in the table below.
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Property Value Source

Molecular Formula C25H32O14 [1][2]

Molecular Weight 556.5 g/mol [1][2]

IUPAC Name

methyl (4S,5E,6S)-4-[2-[2-(3,4-

dihydroxyphenyl)ethoxy]-2-

oxoethyl]-5-(2-

hydroxyethylidene)-6-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

4H-pyran-3-carboxylate

[1][2]

CAS Number 84638-44-8 [1][2]

Computed XLogP3 -1.7 [1][2]

Topological Polar Surface Area 222 Å² [1][2]

Hydrogen Bond Donor Count 7 [1]

Hydrogen Bond Acceptor

Count
14 [1]

Rotatable Bond Count 11 [1]

Note: Experimental data for properties such as melting point and solubility are not readily

available in the surveyed literature. The provided data is based on computational models and

database entries.

Spectroscopic Data
Mass Spectrometry: High-resolution mass spectrometry is a key technique for the identification

of 10-Hydroxyoleuropein in complex mixtures. The exact mass can be used for its

unambiguous identification.

1H and 13C NMR Spectroscopy: While specific, detailed NMR spectra for 10-
Hydroxyoleuropein are not widely published, data for its parent compound, oleuropein, and

other derivatives are available and can serve as a reference for structural elucidation.[3][4] The
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structural similarity allows for the prediction of characteristic chemical shifts for the protons and

carbons in 10-Hydroxyoleuropein.

UV-Vis Spectroscopy: The UV-Vis spectrum of 10-Hydroxyoleuropein is expected to exhibit

absorption maxima characteristic of its phenolic and secoiridoid structure. Studies on

oleuropein show absorption maxima around 230 nm and 280 nm, and it is anticipated that 10-
Hydroxyoleuropein will have a similar profile.[5]

Experimental Protocols
Detailed experimental protocols are crucial for the replication of scientific findings and the

advancement of research. This section outlines methodologies for the isolation, purification,

and analysis of 10-Hydroxyoleuropein.

Isolation and Purification of 10-Hydroxyoleuropein
While a specific, detailed protocol for the isolation of 10-Hydroxyoleuropein is not extensively

documented, a general workflow can be adapted from methods used for oleuropein and other

phenolic compounds from plant sources.

Workflow for Isolation and Purification:
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Plant Material (e.g., Ligustrum leaves)

Extraction with a suitable solvent (e.g., methanol/water)

Filtration to remove solid debris

Concentration of the crude extract under reduced pressure

Liquid-Liquid Partitioning (e.g., with ethyl acetate)

Column Chromatography (e.g., silica gel, Sephadex LH-20)

Preparative High-Performance Liquid Chromatography (HPLC)

Pure 10-Hydroxyoleuropein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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